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About Acetophenazine

Acetophenazine is a phenothiazine-derived antipsychotic drug. The table below summarizes its key

chemical and pharmacological characteristics based on the available data [1].

Property Description

CAS Number 2751-68-0 [2] [1]

Chemical Formula C₂₃H₂₉N₃O₂S [1]

Modality Small Molecule [1]

Mechanism of Action Dopamine D2 receptor antagonist [1]

Melting Point 167-168.5 °C [1]

General Strategies from Phenothiazine Chemistry

While direct data on Acetophenazine is scarce, recent research into synthesizing the phenothiazine (PTZ)

scaffold—its core structure—highlights several modern strategies that could inform process optimization [3].
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The following diagram outlines a general strategic workflow for investigating yield improvement, inspired

by these modern synthetic approaches.
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The specific modern techniques mentioned in the literature that diverge from classical methods include [3]:

Transition Metal-Catalyzed Transformations: Can offer higher selectivity and efficiency.
Greener Techniques:

Electrosynthesis: Uses electrical current to drive reactions.
Microwave-Assisted Reactions: Can lead to faster reaction times and higher yields.

Ultrasound-Promoted Methods: Can improve mixing and reaction initiation.

Suggestions for Finding Detailed Information

To build a comprehensive technical support center, you may need to consult more specialized sources. Here

are some suggestions:

Consult Patent Literature: The original synthesis of Acetophenazine is covered in patent

US2985654 [1]. Detailed manufacturing processes are often found in patents. Search the USPTO,
Google Patents, or Espacenet using the CAS Number (2751-68-0) and the patent number as a

starting point.
Use Specialized Chemical Databases: Platforms like SciFinder or Reaxys are invaluable for

finding detailed experimental procedures, reaction schemes, and spectral data for specific organic
compounds.

Broaden Search Terminology: While the search was not successful, exploring the synthesis of the
broader "phenothiazine" scaffold or its derivatives might yield generalizable optimization strategies

that can be adapted for Acetophenazine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [improving Acetophenazine yield in manufacturing]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b516976#improving-

acetophenazine-yield-in-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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